molecular formula C8H17NO2 B1280517 Ethyl 3-(isopropylamino)propanoate CAS No. 16217-22-4

Ethyl 3-(isopropylamino)propanoate

Cat. No. B1280517
CAS RN: 16217-22-4
M. Wt: 159.23 g/mol
InChI Key: BGEHOKVPALSAIX-UHFFFAOYSA-N
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Description

Ethyl 3-(isopropylamino)propanoate is a chemical compound with the molecular formula C8H17NO2 . It is used in proteomics research . The compound has a molecular weight of 159.23 g/mol .


Molecular Structure Analysis

The InChI representation of this compound is InChI=1S/C8H17NO2/c1-4-11-8(10)5-6-9-7(2)3/h7,9H,4-6H2,1-3H3 . The Canonical SMILES representation is CCOC(=O)CCNC(C)C .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 159.23 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. It has a rotatable bond count of 6 .

Scientific Research Applications

1. Polymorphism Studies

A study by Vogt et al. (2013) investigated two polymorphic forms of a compound closely related to Ethyl 3-(isopropylamino)propanoate. They used various spectroscopic and diffractometric techniques to characterize these forms, highlighting the challenges in analytical and physical characterization of such compounds. This research has implications for the understanding and development of pharmaceutical compounds (Vogt et al., 2013).

2. Sensory Interactions in Wine

Lytra et al. (2013) explored the impact of red wine esters, including compounds structurally similar to this compound, on the perception of fruity aromas. Their findings suggest that certain esters significantly influence the aroma profile of red wines, demonstrating the role of such compounds in food chemistry (Lytra et al., 2013).

3. Reactivity Studies

Asadi et al. (2021) conducted a study on the reactivity of 2-aminopyridine and Meldrum’s acid with aryl glyoxals or aryl aldehydes, leading to the synthesis of compounds including ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates. This research contributes to the understanding of the reactivity of complex organic compounds in synthetic chemistry (Asadi et al., 2021).

4. Synthesis of Novel Compounds

Cucek and Verček (2008) reported the synthesis of ethyl 3-(benzoylamino)-1H-indole-2-carboxylates by heating ethyl 2-(benzoylamino)-3-(phenylhydrazono)propanoates, demonstrating the synthesis and transformations of complex organic compounds, which has applications in pharmaceutical and material sciences (Cucek & Verček, 2008).

5. Application in Biofuel Studies

El‐Nahas et al. (2007) examined the thermochemistry and kinetics of esters like ethyl propanoate, similar in structure to this compound, to evaluate initiation reactions and intermediate products from unimolecular decomposition reactions. This study contributes to the understanding of biofuel decomposition, which is essential for developing sustainable energy sources (El‐Nahas et al., 2007).

6. pH and CO2 Tunable Homopolymers

Jiang et al. (2014) synthesized a homopolymer using a monomer bearing isopropylamide and N,N-diethylamino ethyl groups, showing that the polymer’s properties could be tuned by changes in pH and CO2 concentration. This study demonstrates the potential applications of such compounds in smart materials and responsive systems (Jiang et al., 2014).

properties

IUPAC Name

ethyl 3-(propan-2-ylamino)propanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H17NO2/c1-4-11-8(10)5-6-9-7(2)3/h7,9H,4-6H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGEHOKVPALSAIX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CCNC(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20505188
Record name Ethyl N-propan-2-yl-beta-alaninate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20505188
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

159.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

16217-22-4
Record name Ethyl N-propan-2-yl-beta-alaninate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20505188
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name ethyl 3-[(propan-2-yl)amino]propanoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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